Cas no 1368326-56-0 ((1-{imidazo1,2-apyridin-3-yl}cyclopropyl)methanamine)
(1-{imidazo1,2-apyridin-3-yl}cyclopropyl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (1-{imidazo1,2-apyridin-3-yl}cyclopropyl)methanamine
- 1368326-56-0
- EN300-1845821
- (1-{imidazo[1,2-a]pyridin-3-yl}cyclopropyl)methanamine
-
- Inchi: 1S/C11H13N3/c12-8-11(4-5-11)9-7-13-10-3-1-2-6-14(9)10/h1-3,6-7H,4-5,8,12H2
- InChI Key: ASMGFZNMPIIJFG-UHFFFAOYSA-N
- SMILES: N12C=CC=CC1=NC=C2C1(CN)CC1
Computed Properties
- Exact Mass: 187.110947427g/mol
- Monoisotopic Mass: 187.110947427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 43.3Ų
(1-{imidazo1,2-apyridin-3-yl}cyclopropyl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1845821-0.05g |
(1-{imidazo[1,2-a]pyridin-3-yl}cyclopropyl)methanamine |
1368326-56-0 | 0.05g |
$1188.0 | 2023-09-19 | ||
| Enamine | EN300-1845821-0.1g |
(1-{imidazo[1,2-a]pyridin-3-yl}cyclopropyl)methanamine |
1368326-56-0 | 0.1g |
$1244.0 | 2023-09-19 | ||
| Enamine | EN300-1845821-0.25g |
(1-{imidazo[1,2-a]pyridin-3-yl}cyclopropyl)methanamine |
1368326-56-0 | 0.25g |
$1300.0 | 2023-09-19 | ||
| Enamine | EN300-1845821-0.5g |
(1-{imidazo[1,2-a]pyridin-3-yl}cyclopropyl)methanamine |
1368326-56-0 | 0.5g |
$1357.0 | 2023-09-19 | ||
| Enamine | EN300-1845821-1.0g |
(1-{imidazo[1,2-a]pyridin-3-yl}cyclopropyl)methanamine |
1368326-56-0 | 1g |
$1357.0 | 2023-06-02 | ||
| Enamine | EN300-1845821-2.5g |
(1-{imidazo[1,2-a]pyridin-3-yl}cyclopropyl)methanamine |
1368326-56-0 | 2.5g |
$2771.0 | 2023-09-19 | ||
| Enamine | EN300-1845821-5.0g |
(1-{imidazo[1,2-a]pyridin-3-yl}cyclopropyl)methanamine |
1368326-56-0 | 5g |
$3935.0 | 2023-06-02 | ||
| Enamine | EN300-1845821-10.0g |
(1-{imidazo[1,2-a]pyridin-3-yl}cyclopropyl)methanamine |
1368326-56-0 | 10g |
$5837.0 | 2023-06-02 | ||
| Enamine | EN300-1845821-1g |
(1-{imidazo[1,2-a]pyridin-3-yl}cyclopropyl)methanamine |
1368326-56-0 | 1g |
$1414.0 | 2023-09-19 | ||
| Enamine | EN300-1845821-5g |
(1-{imidazo[1,2-a]pyridin-3-yl}cyclopropyl)methanamine |
1368326-56-0 | 5g |
$4102.0 | 2023-09-19 |
(1-{imidazo1,2-apyridin-3-yl}cyclopropyl)methanamine Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on (1-{imidazo1,2-apyridin-3-yl}cyclopropyl)methanamine
Chemical Profile of (1-{imidazo[1,2-apyridin-3-yl}cyclopropyl)methanamine (CAS No. 1368326-56-0)
(1-{imidazo[1,2-apyridin-3-yl}cyclopropyl)methanamine, identified by the CAS number 1368326-56-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its imidazo[1,2-a]pyridine and cyclopropyl moieties, make it a promising candidate for further investigation in drug discovery and development.
The imidazo[1,2-a]pyridine scaffold is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. This moiety has been extensively studied for its role in modulating enzymatic activities and receptor binding. In particular, derivatives of imidazo[1,2-a]pyridine have shown potential in the treatment of infectious diseases, cancer, and inflammatory disorders. The cyclopropyl group appended to the pyridine ring introduces additional conformational rigidity, which can influence the compound's binding affinity and selectivity towards biological targets.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of (1-{imidazo[1,2-apyridin-3-yl}cyclopropyl)methanamine with various protein targets. These studies suggest that the compound may exhibit inhibitory activity against certain kinases and transcription factors, which are critical in regulating cellular processes. The cyclopropyl group is particularly noteworthy, as it can enhance the compound's metabolic stability and reduce the likelihood of rapid degradation in vivo.
The synthesis of (1-{imidazo[1,2-apyridin-3-yl}cyclopropyl)methanamine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The formation of the imidazo[1,2-a]pyridine core typically involves condensation reactions between appropriate precursors under inert conditions. Subsequent functionalization at the 3-position of the pyridine ring with a cyclopropylamine derivative completes the structural assembly. The synthetic route must be optimized to ensure high yield and purity, which are essential for subsequent biological evaluation.
In vitro studies have begun to explore the biological activity of (1-{imidazo[1,2-apyridin-3-yl}cyclopropyl)methanamine. Initial assays have revealed potential inhibitory effects on certain enzymes implicated in cancer progression. The compound's ability to disrupt key signaling pathways has prompted further investigation into its mechanisms of action. Additionally, its interaction with membrane-bound receptors has been examined using spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), providing insights into its molecular dynamics.
The pharmacokinetic properties of this compound are also under scrutiny. Preliminary data suggest that (1-{imidazo[1,2-apyridin-3-yl}cyclopropyl)methanamine exhibits moderate solubility in aqueous buffers, which is favorable for oral administration. However, its metabolic stability remains a critical factor that will determine its bioavailability and therapeutic efficacy. Further studies are needed to identify potential metabolic pathways and to develop strategies for enhancing its pharmacokinetic profile.
The potential applications of (1-{imidazo[1,2-apyridin-3-yl}cyclopropyl)methanamine extend beyond oncology. Its structural motif suggests utility in addressing other diseases characterized by dysregulated cellular signaling. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into clinical trials. By leveraging cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD), researchers can accelerate the discovery process and bring novel therapeutics to market.
The regulatory landscape for new chemical entities like (1-{imidazo[1,2-apyridin-3-yl}cyclopropyl)methanamine is stringent but well-established. Compliance with Good Manufacturing Practices (GMP) and adherence to international guidelines ensures that safety and efficacy are rigorously evaluated before clinical use. As research progresses, it is anticipated that this compound will undergo comprehensive toxicological studies to assess its long-term safety profile.
In conclusion, (1-{imidazo[1,2-apyridin-3-yl}cyclopropyl)methanamine (CAS No. 1368326-56-0) represents a compelling example of how structural innovation can drive therapeutic breakthroughs. Its unique combination of an imidazo[1,2-a]pyridine core and a cyclopropyl substituent positions it as a valuable tool for drug discovery. With continued research efforts focused on optimizing its synthesis, understanding its biological mechanisms, and evaluating its pharmacokinetic properties, this compound holds promise for addressing unmet medical needs in various therapeutic areas.
1368326-56-0 ((1-{imidazo1,2-apyridin-3-yl}cyclopropyl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)